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Compound of Interest

Compound Name: Laurinterol

Cat. No.: B1674563 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Laurinterol, a bioactive sesquiterpenoid.[1] Adherence to these

procedural steps is critical for minimizing risk and ensuring operational integrity.

Laurinterol: Hazard Identification and Safety Data
Understanding the chemical and physical properties of Laurinterol is the first step in safe

handling. This substance presents multiple hazards that must be respected in all laboratory

operations.

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1674563?utm_src=pdf-interest
https://www.benchchem.com/product/b1674563?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Laurinterol
https://www.benchchem.com/product/b1674563?utm_src=pdf-body
https://www.benchchem.com/product/b1674563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₁₅H₁₉BrO [1][2]

Molecular Weight 295.22 g/mol [1][2]

Appearance Solid (Appearance may vary) N/A

CAS Number 10539-87-4 [1][2]

Storage Conditions

Short term (days to weeks): 0 -

4°C. Long term (months to

years): -20°C. Keep dry and in

the dark.

[2]

Solubility Soluble in DMSO and Ethanol N/A

Hazard Classification

Laurinterol is classified with the following hazards according to the Globally Harmonized

System (GHS).

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H318 Causes serious eye damage

H370
Causes damage to organs (Central nervous

system, Blood) if swallowed

H371
May cause damage to organs (Respiratory

system) if swallowed

H400 Very toxic to aquatic life

H412 Harmful to aquatic life with long lasting effects
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Laurinterol to prevent exposure

through skin contact, eye contact, or inhalation.[3][4]

Body Protection: A full-length laboratory coat must be worn and kept fastened.[4] For

procedures with a high risk of splashing, a chemical-resistant apron should be worn over the

lab coat.[4]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) confirmed to be impervious to

the solvent used for Laurinterol.[3] Gloves should be inspected before use and changed

frequently, especially if contact with the substance is suspected.[4]

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are required.[5] If there is a significant splash hazard, a face shield must be worn in

addition to safety goggles.[5][6]

Respiratory Protection: If handling the compound as a powder or creating aerosols, work

must be conducted in a certified chemical fume hood. If a fume hood is not available, a

NIOSH-approved respirator appropriate for organic vapors and particulates may be required.

[4]

Operational Plan: Safe Handling and Storage
A systematic workflow minimizes the risk of exposure and contamination.

Experimental Workflow for Handling Laurinterol
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Segregate Waste

Doff PPE Correctly

Dispose of Waste via
Approved Facility

Wash Hands Thoroughly

Store Laurinterol at
Specified Temperature

If Storing Remainder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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